Sorbitan laurate
Overview
Description
Sorbitan laurate is a fatty acid ester.
Scientific Research Applications
Cosmetic Products
Sorbitan Laurate, along with other Sorbitan esters, is widely used in cosmetic products as emulsifiers and stabilizers. These compounds are typically employed at concentrations under 5%. They are considered generally mild skin irritants but non-sensitizers. This compound, in particular, has been found to be a tumor promoter in mouse skin at concentrations of 10% or greater, but this is not deemed relevant to its low-concentration use in cosmetics (International Journal of Toxicology, 1985).
Transdermal Drug Delivery
This compound has been used in a novel ionic liquid-assisted non-aqueous microemulsion, combined with another surfactant (polyoxyethylene sorbitan monooleate), for the transdermal delivery of acyclovir, a drug that is insoluble or sparingly soluble in water and most organic liquids. This application showcases the potential of this compound in enhancing the efficacy of drug delivery systems (Chemical communications, 2010).
Rust Prevention
Studies have explored the use of Sorbitan partial esters, including this compound, as rust inhibitors in lubricating oils. These esters demonstrated significant anti-corrosion properties in various testing conditions, highlighting their potential as additives in rust preventive oils (Journal of Japan Oil Chemists Society, 1961).
Stabilization in Pharmaceutical Formulations
This compound has been utilized to stabilize the supersaturation of monoacylglycerol from ethanol solutions. This application points towards its use in preventing precipitation and enhancing stability in certain pharmaceutical formulations (Journal of Japan Oil Chemists Society, 1997).
Bactericidal Properties
Research indicates that this compound, among other derivatives, can significantly decrease the viability of Gram-negative bacteria when used in freezing processes. This finding suggests a potential application in microbiological control and food preservation (Journal of Food Science, 1979).
Coating Efficiency in Food Processing
In the food industry, this compound has been used to improve the efficiency of whey protein coatings on hydrophobic surfaces, such as peanuts. It significantly increased the coatability of peanut surfaces, indicating its potential as an additive in food processing (Journal of agricultural and food chemistry, 2005).
Properties
IUPAC Name |
[2-(3,4-dihydroxyoxolan-2-yl)-2-hydroxyethyl] dodecanoate | |
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InChI |
InChI=1S/C18H34O6/c1-2-3-4-5-6-7-8-9-10-11-16(21)23-13-15(20)18-17(22)14(19)12-24-18/h14-15,17-20,22H,2-13H2,1H3 | |
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InChI Key |
LWZFANDGMFTDAV-UHFFFAOYSA-N | |
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Canonical SMILES |
CCCCCCCCCCCC(=O)OCC(C1C(C(CO1)O)O)O | |
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Molecular Formula |
C18H34O6 | |
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DSSTOX Substance ID |
DTXSID70324260 | |
Record name | 3,6-Anhydro-1-O-dodecanoylhexitol | |
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Molecular Weight |
346.5 g/mol | |
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Physical Description |
Yellow oily liquid; [Merck Index] Amber viscous liquid, cream to tan beads or flakes, or hard waxy solid; [JECFA] Solid; [Sigma-Aldrich MSDS] | |
Record name | Sorbitan monolaurate | |
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CAS No. |
16287-68-6, 5959-89-7, 1338-39-2 | |
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Record name | D-Glucitol, 1,4-anhydro-, 6-dodecanoate | |
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